Cas no 918500-20-6 (Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester)

Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester structure
918500-20-6 structure
Product Name:Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester
CAS No:918500-20-6
MF:C27H36O3
MW:408.572948455811
CID:774329
PubChem ID:71426966
Update Time:2025-04-19

Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester
    • methyl 8-[4-(4-pentylbenzoyl)phenyl]octanoate
    • 918500-20-6
    • DTXSID20845718
    • Inchi: 1S/C27H36O3/c1-3-4-8-11-22-14-18-24(19-15-22)27(29)25-20-16-23(17-21-25)12-9-6-5-7-10-13-26(28)30-2/h14-21H,3-13H2,1-2H3
    • InChI Key: JTXOQZSOWLTUOC-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCC1C=CC(C(C2C=CC(=CC=2)CCCCC)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 408.26644501g/mol
  • Monoisotopic Mass: 408.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 43.4Ų
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